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Compound of Interest

Compound Name: Ethyl phenoxyacetate

Cat. No.: B1293768 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the

efficacy, chemical properties, and performance of two common fragrance esters.

In the intricate world of fragrance chemistry, the selection of individual ingredients is paramount

to the final olfactory profile, stability, and overall performance of a scented product. Among the

vast array of esters utilized in perfumery, ethyl phenoxyacetate and benzyl acetate are two

key components often employed for their distinct floral and fruity characteristics. This guide

provides a detailed comparison of these two fragrance ingredients, supported by available data

and standardized experimental protocols, to aid researchers and product developers in making

informed formulation decisions.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of a fragrance molecule is

crucial for predicting its behavior in various formulations. Both ethyl phenoxyacetate and

benzyl acetate are esters, but their structural differences give rise to distinct characteristics.
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Property Ethyl Phenoxyacetate Benzyl Acetate

CAS Number 2555-49-9[1][2] 140-11-4

Molecular Formula C10H12O3[1][2] C9H10O2

Molecular Weight 180.20 g/mol [2] 150.17 g/mol

Appearance Clear yellow liquid[1] Colorless liquid

Boiling Point 136 °C at 19 mmHg 206 °C

Density ~1.1 g/mL at 25 °C[2] ~1.054 g/mL at 25 °C

Solubility
Immiscible in water; soluble in

alcohol[1][2]

Slightly soluble in water;

soluble in alcohol and organic

solvents

Vapor Pressure
0.025 mmHg at 25 °C

(estimated)
1.91 mmHg at 25 °C

LogP (o/w) 2.348 (estimated) 1.96

Olfactory Profile and Efficacy
The primary function of a fragrance ingredient is its contribution to the overall scent of a

product. The efficacy of a fragrance molecule can be assessed by its odor profile, odor

threshold, and longevity.
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Olfactory Parameter Ethyl Phenoxyacetate Benzyl Acetate

Odor Profile
Described as a green, floral,

and rose-like scent[2]

A sweet, fruity, and floral

aroma reminiscent of jasmine,

with pear and banana

undertones[3]

Odor Threshold
Data not readily available in

quantitative form.

2 to 270 ppb (parts per billion)

[4]

Tenacity/Longevity

Information on tenacity is not

widely available, but it is noted

to be stable in fabric

softeners[5]

Generally considered to have

poor tenacity and is often used

as a top to middle note in

fragrance compositions[3]

Common Applications

Used in perfumes and

cosmetics to provide a

pleasant floral scent[1]

A key component in jasmine,

gardenia, and muguet accords.

Also used to add brightness to

a wide range of floral and fruity

fragrances[3]

Stability and Safety Profile
The stability of a fragrance ingredient within a product formulation is critical for maintaining the

intended scent profile throughout the product's shelf life.

Stability & Safety Ethyl Phenoxyacetate Benzyl Acetate

Chemical Stability

Stable under normal

temperatures and

pressures[1].

Stable under normal conditions

of use, but may degrade over

time with prolonged exposure

to air.

Safety Profile

Toxicological properties have

not been fully investigated, and

it should be handled with care

to avoid skin and eye

irritation[1].

A comprehensive toxicological

and dermatological review is

available. It is considered safe

for use in fragrance when used

according to industry

guidelines[6].
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Experimental Protocols
To provide a framework for the objective comparison of fragrance ingredients like ethyl
phenoxyacetate and benzyl acetate, the following standardized experimental protocols are

recommended.

Sensory Evaluation of Fragrance Longevity on Skin
This protocol is designed to assess the tenacity of a fragrance ingredient when applied to the

skin, as perceived by a trained sensory panel.

Panelist Selection and Training: A panel of at least 10 trained individuals with normal

olfactory acuity is selected. Panelists are trained to rate odor intensity using a standardized

scale (e.g., a Labeled Magnitude Scale from 0 to 100).

Sample Preparation: Solutions of ethyl phenoxyacetate and benzyl acetate are prepared at

a predetermined, safe concentration (e.g., 5% in ethanol).

Application: A precise volume (e.g., 0.1 mL) of each fragrance solution is applied to a

designated area on the panelists' forearms. The application sites are randomized to avoid

bias.

Evaluation: Panelists evaluate the intensity of the fragrance at specified time intervals (e.g.,

0, 1, 2, 4, 6, and 8 hours) in a well-ventilated, odor-free room.

Data Analysis: The mean intensity ratings at each time point are calculated and plotted to

generate a fragrance longevity curve for each ingredient. Statistical analysis (e.g., ANOVA) is

used to determine significant differences in longevity between the two compounds.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Volatility Analysis
This instrumental technique is used to measure the concentration of volatile fragrance

molecules in the air above a sample, providing an objective measure of their evaporation rate.

Sample Preparation: A standard amount of the fragrance ingredient is applied to a substrate

(e.g., a filter paper or a cosmetic base like a lotion) and placed in a sealed headspace vial.
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Incubation: The vial is incubated at a controlled temperature (e.g., 32°C to simulate skin

temperature) for a specific period.

Headspace Sampling: A sample of the vapor phase (headspace) above the sample is

automatically injected into the GC-MS system.

GC-MS Analysis: The components in the headspace sample are separated by the gas

chromatograph and identified and quantified by the mass spectrometer.

Data Analysis: The concentration of the fragrance molecule in the headspace is measured at

different time intervals to determine its evaporation profile. A faster decrease in concentration

indicates higher volatility.

Accelerated Stability Testing in a Cosmetic Base
This protocol assesses the chemical stability of the fragrance ingredients in a representative

cosmetic formulation under stressed conditions to predict their long-term stability.

Formulation: A standard cosmetic base (e.g., an oil-in-water lotion) is prepared. The

fragrance ingredient (ethyl phenoxyacetate or benzyl acetate) is incorporated at a typical

concentration (e.g., 0.5%). A control sample of the base without any fragrance is also

prepared.

Storage Conditions: The samples are stored under various conditions to accelerate aging:

Elevated temperature (e.g., 40°C and 50°C)

Exposure to UV light

Freeze-thaw cycles (e.g., -10°C to 25°C)

Evaluation: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), the samples are evaluated for

changes in:

Odor: Assessed by a trained sensory panel.

Appearance: Color, clarity, and phase separation.
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Physicochemical properties: pH and viscosity.

Chemical integrity: The concentration of the fragrance ingredient is quantified using a

suitable analytical technique like GC-MS to determine any degradation.

Data Analysis: The results from the stressed samples are compared to a control sample

stored at room temperature to predict the shelf life and stability of the fragrance in the final

product.

Visualizing the Comparison
To further elucidate the relationship between the key comparative aspects and the workflow for

their evaluation, the following diagrams are provided.
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Caption: Key aspects for comparing fragrance ingredients.
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Workflow for Fragrance Efficacy Evaluation
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Caption: A typical workflow for evaluating fragrance efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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